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molecular formula C9H19NO B8784295 N-tert-Butylpivalamide CAS No. 686-96-4

N-tert-Butylpivalamide

Cat. No. B8784295
CAS RN: 686-96-4
M. Wt: 157.25 g/mol
InChI Key: GFONROXQFASPMJ-UHFFFAOYSA-N
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Patent
US08962876B2

Procedure details

In a fashion similar to the preparation of LtBu,tBuH, treatment of tert-butylamine (11.3 mL, 105 mmol) and triethylamine (14.9 mL, 105 mmol) with propionyl chloride (8.9 mL, 100 mmol) afforded LEt,tBuH as white crystalline solid (12.27 g, 95%) upon sublimation at 55° C./0.05 Torr: mp 90-92° C.
Name
LtBu,tBuH
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
tert-butylamine
Quantity
11.3 mL
Type
reactant
Reaction Step One
Name
triethylamine
Quantity
14.9 mL
Type
reactant
Reaction Step One
Name
propionyl chloride
Quantity
8.9 mL
Type
reactant
Reaction Step One
Name
LEt,tBuH
Yield
95%

Identifiers

REACTION_CXSMILES
[C:1]([NH:5][C:6](=[O:11])[C:7](C)(C)[CH3:8])([CH3:4])([CH3:3])[CH3:2].C(N)(C)(C)C.C(N(CC)CC)C.C(Cl)(=O)CC>>[C:1]([NH:5][C:6](=[O:11])[CH2:7][CH3:8])([CH3:4])([CH3:3])[CH3:2]

Inputs

Step One
Name
LtBu,tBuH
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(C)(C)NC(C(C)(C)C)=O
Name
tert-butylamine
Quantity
11.3 mL
Type
reactant
Smiles
C(C)(C)(C)N
Name
triethylamine
Quantity
14.9 mL
Type
reactant
Smiles
C(C)N(CC)CC
Name
propionyl chloride
Quantity
8.9 mL
Type
reactant
Smiles
C(CC)(=O)Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
LEt,tBuH
Type
product
Smiles
C(C)(C)(C)NC(CC)=O
Measurements
Type Value Analysis
AMOUNT: MASS 12.27 g
YIELD: PERCENTYIELD 95%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.